N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-4-(4-cyano-5-piperidin-1-yl-1,3-oxazol-2-yl)-N-methylbenzenesulfonamide
• InChI: InChI=1S/C23H24N4O3S/c1-26(17-18-8-4-2-5-9-18)31(28,29)20-12-10-19(11-13-20)22-25-21(16-24)23(30-22)27-14-6-3-7-15-27/h2,4-5,8-13H,3,6-7,14-15,17H2,1H3
• InChI Key: HKHKSMKYVORHHU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)N4CCCCC4)C#N
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• CAS No.: 941003-88-9

Description

N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide, also known as BPO-27, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action suggests that it could be effective against a variety of cancer types.

Scientific Research Applications

• HIV-1 Infection Prevention : Cheng De-ju (2015) synthesized a compound structurally related to N-benzyl-4-(4-cyano-5-(piperidin-1-yl)oxazol-2-yl)-N-methylbenzenesulfonamide, which showed potential as an HIV-1 infection prevention agent. This study indicates the relevance of such compounds in antiviral research (Cheng De-ju, 2015).

• Dementia Treatment : A study by Tomasz Pawlak et al. (2021) investigated AND-1184, a compound similar in structure, for its potential in treating dementia. The research provided detailed structural insights through single-crystal X-ray and solid-state NMR characterization (Pawlak, Szczesio, & Potrzebowski, 2021).

• COX-2 Inhibition : Hashimoto et al. (2002) synthesized derivatives related to this compound, exploring their use as selective cyclooxygenase-2 inhibitors. This study highlights the compound's potential in anti-inflammatory and analgesic applications (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

• Antibacterial and Anti-inflammatory Properties : Research by Abbasi et al. (2017) focused on synthesizing new sulfonamides, structurally related to this compound, to assess their antibacterial potential and lipoxygenase inhibition. The findings suggest potential therapeutic applications for inflammatory diseases (Abbasi, Rehman, Siddiqui, Sheeza, Nazir, Ahmad, Malik, & Shah, 2017).

• Anticancer Properties : A study by Sławiński et al. (2012) synthesized novel derivatives of this compound with potential anticancer activity. These compounds exhibited significant activity against various human tumor cell lines (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012).

• Serotonin Receptor Antagonistic Activity : Kalinowska‐Tłuścik, Piaskowska, & Kołaczkowski (2018) conducted a structural study on arylsulfonamide derivatives, including compounds similar to this compound, as antagonists for serotonin receptors 6 and 7. This research underscores the potential of such compounds in treating dementia and related symptoms (Kalinowska‐Tłuścik, Piaskowska, & Kołaczkowski, 2018).